molecular formula C14H15NO4S B5700117 N-ethyl-N-(2-naphthylsulfonyl)glycine

N-ethyl-N-(2-naphthylsulfonyl)glycine

Cat. No. B5700117
M. Wt: 293.34 g/mol
InChI Key: GBEWEDVJDWVGOA-UHFFFAOYSA-N
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Description

N-ethyl-N-(2-naphthylsulfonyl)glycine (ENG) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a glycine derivative that is commonly used as a tool compound in biochemical research.

Mechanism of Action

N-ethyl-N-(2-naphthylsulfonyl)glycine acts as a competitive antagonist of the glycine receptor, which is a ligand-gated ion channel that mediates inhibitory neurotransmission in the central nervous system. By binding to the receptor, N-ethyl-N-(2-naphthylsulfonyl)glycine blocks the binding of glycine, which results in the inhibition of synaptic transmission.
Biochemical and Physiological Effects:
N-ethyl-N-(2-naphthylsulfonyl)glycine has been shown to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of the glycine receptor, which is involved in the regulation of synaptic transmission in the central nervous system. N-ethyl-N-(2-naphthylsulfonyl)glycine has also been found to have anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of various inflammatory and painful conditions.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(2-naphthylsulfonyl)glycine has several advantages as a tool compound for scientific research. It is a highly specific antagonist of the glycine receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. However, N-ethyl-N-(2-naphthylsulfonyl)glycine also has some limitations. It is a relatively expensive compound, which limits its use in large-scale experiments. Additionally, N-ethyl-N-(2-naphthylsulfonyl)glycine has a short half-life, which requires frequent administration in in vivo experiments.

Future Directions

There are several future directions for the research on N-ethyl-N-(2-naphthylsulfonyl)glycine. One potential direction is the development of more potent and selective antagonists of the glycine receptor. Another direction is the investigation of the role of the glycine receptor in various neurological and psychiatric disorders, such as schizophrenia and depression. Additionally, the use of N-ethyl-N-(2-naphthylsulfonyl)glycine as a potential therapeutic agent for various inflammatory and painful conditions warrants further investigation.
Conclusion:
In conclusion, N-ethyl-N-(2-naphthylsulfonyl)glycine is a highly specific antagonist of the glycine receptor that has a wide range of potential applications in scientific research. Its mechanism of action, biochemical and physiological effects, advantages, and limitations make it a valuable tool compound for studying the role of the glycine receptor in various physiological and pathological conditions. Further research on N-ethyl-N-(2-naphthylsulfonyl)glycine and its derivatives may lead to the development of new therapeutic agents for various neurological and psychiatric disorders.

Synthesis Methods

N-ethyl-N-(2-naphthylsulfonyl)glycine is synthesized through a multi-step process that involves the reaction of naphthalene with chlorosulfonic acid, followed by the reaction of the resulting sulfonyl chloride with glycine ethyl ester. The final product is obtained through the hydrolysis of the ester group.

Scientific Research Applications

N-ethyl-N-(2-naphthylsulfonyl)glycine is widely used in scientific research as a tool compound to study the role of glycine receptors in various physiological and pathological conditions. It is also used as a competitive antagonist of the glycine receptor, which plays a crucial role in synaptic transmission in the central nervous system.

properties

IUPAC Name

2-[ethyl(naphthalen-2-ylsulfonyl)amino]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15NO4S/c1-2-15(10-14(16)17)20(18,19)13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,2,10H2,1H3,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBEWEDVJDWVGOA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC(=O)O)S(=O)(=O)C1=CC2=CC=CC=C2C=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15NO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-ethyl-N-(naphthalen-2-ylsulfonyl)glycine

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